Cas no 915702-29-3 (2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine)

• Product Name: 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine
• CAS No: 915702-29-3
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 1085155
• PubChem ID: 17604997
• Update Time: 2025-07-20

2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine
• 2-(5-isopropyl-1,2,4-oxadiazol-3-yl)ethanamine(SALTDATA: HCl)
• 2-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)ethanamine
• 915702-29-3
• 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine
• CS-0253263
• 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]Ethylamine
• EN300-63354
• SCHEMBL2835865
• WYKZLECSHGWAQL-UHFFFAOYSA-N
• AKOS009040539

• MDL： MFCD11584196
• Inchi： 1S/C7H13N3O/c1-5(2)7-9-6(3-4-8)10-11-7/h5H,3-4,8H2,1-2H3
• InChI Key： WYKZLECSHGWAQL-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(CCN)=N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine

Comprehensive Overview of 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine (CAS No. 915702-29-3)

2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine (CAS No. 915702-29-3) is a specialized organic compound featuring a unique 1,2,4-oxadiazole core structure. This heterocyclic scaffold is increasingly recognized for its versatility in pharmaceutical and agrochemical applications. The compound's molecular formula, C₇H₁₃N₃O, and its isopropyl-substituted oxadiazole moiety contribute to its distinct physicochemical properties, making it a subject of interest in modern drug discovery and material science.

Recent trends in heterocyclic chemistry highlight the growing demand for functionalized oxadiazoles like 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine. Researchers are particularly focused on its potential as a bioisostere for carboxylic acids or amides, a feature that enhances metabolic stability in therapeutic agents. The compound's amine functionality further allows for derivatization, enabling its use in peptide mimetics and small-molecule probes for biological targets.

From an industrial perspective, CAS 915702-29-3 has garnered attention in the development of crop protection agents, where its oxadiazole ring demonstrates notable herbicidal and insecticidal activities. This aligns with the global push toward sustainable agriculture, as evidenced by search engine queries for "eco-friendly pesticide intermediates." The compound's stability under physiological conditions also positions it as a candidate for precision farming solutions.

In pharmaceutical R&D, 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine is explored for its role in kinase inhibitor design, addressing prevalent search terms like "targeted cancer therapies." Its structural similarity to purine bases allows potential interactions with ATP-binding sites, a hotspot in oncology research. Computational studies suggest the compound's utility in fragment-based drug discovery, particularly for hard-to-drug targets.

The synthesis of CAS 915702-29-3 typically involves cyclocondensation reactions between amidoximes and activated carboxylic derivatives, a process optimized for scalability. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for regulatory compliance in GMP applications. These quality benchmarks respond to frequent industry searches for "high-purity heterocyclic building blocks."

Environmental and safety assessments of 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine reveal favorable profiles, with low ecotoxicity scores compared to traditional agrochemicals. This data supports its inclusion in green chemistry initiatives, a trending topic in academic and industrial forums. The compound's biodegradability pathways are currently under investigation to meet REACH compliance standards.

Market analyses indicate rising demand for CAS 915702-29-3 in Asia-Pacific regions, driven by expanding contract research organizations (CROs). Patent landscapes show increased filings incorporating this scaffold, particularly in neuroprotective agent formulations—a response to growing searches for "neurodegenerative disease treatments." Strategic partnerships between synthetic chemistry specialists and biotech firms are accelerating its commercialization.

Future directions for 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)ethanamine research include its adaptation to click chemistry platforms and PROTAC technology, areas dominating recent scientific literature. Its compatibility with continuous flow synthesis methods addresses industry needs for process intensification, as reflected in queries about "scalable heterocycle production." These innovations underscore its potential as a multipurpose chemical entity in 21st-century applications.